1-(3-Hydroxyphenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C23H16N2O4
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 1-(3-hydroxyphenyl)-2-(6-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C23H16N2O4/c1-13-6-4-11-18(24-13)25-20(14-7-5-8-15(26)12-14)19-21(27)16-9-2-3-10-17(16)29-22(19)23(25)28/h2-12,20,26H,1H3
• Standard InChI Key: ODRUCDJPFCDMHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=CC=C5)O

Introduction

Structural Features

• Molecular Structure: The compound consists of a chromeno[2,3-c]pyrrole core, which is a fused ring system comprising a chromene (a benzopyran) and a pyrrole ring. The 3-hydroxyphenyl group is attached at the 1-position, and the 6-methylpyridin-2-yl group is attached at the 2-position of the dihydrochromeno[2,3-c]pyrrole-3,9-dione framework.

• Functional Groups: The presence of hydroxyl (-OH) and methyl (-CH3) groups attached to aromatic rings suggests potential sites for further chemical modification or interaction with biological targets.

Synthesis of Chromeno[2,3-c]pyrroles

The synthesis of chromeno[2,3-c]pyrroles often involves multicomponent reactions, which are efficient methods for generating diverse libraries of compounds. A typical procedure involves the reaction of aryl aldehydes, primary amines, and methyl o-hydroxybenzoylpyruvate in a one-pot setup. This approach allows for the incorporation of various substituents, enabling the synthesis of compounds with tailored properties.

Synthesis Protocol

• Starting Materials: Aryl aldehyde, primary amine, and methyl o-hydroxybenzoylpyruvate.

• Reaction Conditions: The reaction mixture is heated in ethanol with acetic acid as a catalyst.

• Purification: Products can often be isolated by crystallization without chromatography.

Potential Applications

Chromeno[2,3-c]pyrroles and related compounds have been explored for their biological activities, including potential anticancer, antimicrobial, and anti-inflammatory effects. The structural diversity achievable through multicomponent synthesis makes these compounds attractive candidates for drug discovery efforts.

Spectroscopic Analysis

Spectroscopic methods, such as NMR and IR, are crucial for characterizing the structure of chromeno[2,3-c]pyrroles. For example, the carbonyl groups in these compounds typically show strong IR absorption bands around 1700 cm^-1, while NMR spectra can provide detailed information on the molecular structure.

NMR Spectra Interpretation

• 1H NMR: Useful for identifying proton environments and confirming the structure.

• 13C NMR: Provides information on carbon environments, with carbonyl carbons typically appearing at high chemical shifts (>160 ppm).